Cas no 881656-77-5 (Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 881656-77-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 5967348
• PubChem ID: 141137948
• Update Time: 2025-11-01

Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester
• 881656-77-5
• F91870
• REL-TERT-BUTYL (((1R,3S)-3-(HYDROXYMETHYL)CYCLOHEXYL)METHYL)CARBAMATE
• Tert-butyl N-[[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]carbamate
• rac-tert-butyl N-{[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl}carbamate
• EN300-6492081

• Inchi： 1S/C13H25NO3/c1-13(2,3)17-12(16)14-8-10-5-4-6-11(7-10)9-15/h10-11,15H,4-9H2,1-3H3,(H,14,16)/t10-,11+/m1/s1
• InChI Key： DBWREWKJBLECNR-MNOVXSKESA-N
• SMILES： C(OC(C)(C)C)(=O)NC[C@@H]1CCC[C@H](CO)C1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±15.0 °C(Predicted)
• pka: 12.81±0.46(Predicted)

Additional information on Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) and its CAS No. 881656-77-5: A Comprehensive Overview

The compound Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI), identified by its CAS number 881656-77-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and drug developers. The unique structural features of this molecule, particularly its chiral center and the presence of a hydroxymethyl group, contribute to its potential as a lead compound in the development of novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The stereochemistry of the Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) molecule plays a crucial role in determining its biological activity. The specific configuration at the 1R and 3S positions enhances its binding affinity to biological targets, which is essential for achieving the desired therapeutic effects. This has prompted extensive research into optimizing these stereochemical features to develop more effective and selective drugs.

The< strong> hydroxymethyl group in the molecule is another key feature that contributes to its biological activity. This functional group is known to participate in various hydrogen bonding interactions with biological targets, which can modulate the pharmacokinetic and pharmacodynamic properties of the compound. Studies have shown that molecules containing hydroxymethyl groups often exhibit enhanced solubility and bioavailability, which are critical factors for drug efficacy. The presence of this group in Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) suggests that it may have favorable pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structural and functional properties of this compound. These techniques have enabled researchers to predict the binding modes of Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) to various biological targets with high accuracy. This has facilitated the design of more efficient synthetic routes and allowed for the optimization of its pharmacological properties. For instance, computational studies have identified key interactions between this compound and enzymes involved in metabolic pathways relevant to various diseases.

The< strong> dimethylethyl ester moiety in the molecule is another important structural feature that influences its biological activity. Ester groups are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites. This property is particularly valuable for drugs that need to penetrate biological barriers effectively. In addition, esters can undergo hydrolysis under physiological conditions, releasing active metabolites that contribute to the overall therapeutic effect. The dimethylethyl ester group in Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester (9CI) may play a role in modulating its metabolic stability and bioavailability.

The< strong>CAS number 881656-77-5 provides a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and retrieve information about this molecule. The CAS registry number is particularly useful for tracking research progress and for regulatory purposes. It allows for efficient searching and retrieval of patents, publications, and other scientific documents related to this compound.

In conclusion,< strong>Carbamic acid, [[(1R,3S)-3-(hydroxymethyl)cyclohexyl]methyl]-, 1，dimethylethyl ester (9CI), with its CAS number 881656-77-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research and development in drug discovery. The chiral center、< strong> hydroxymethyl group,< strong dimethylethyl ester,and other functional groups contribute to its potential as a lead compound for novel therapeutic agents. Continued research into this compound will likely yield valuable insights into its pharmacological properties and mechanisms of action.